1. Home
  2. Product
  3. Main Products
  4. Gadopenamide
Gadopenamide Gadopenamide
Brand Name: Vulcanchem
CAS No.: 117827-80-2
VCID: VC0050092
InChI: InChI=1S/C22H37N5O10.Gd/c28-18(26-5-9-36-10-6-26)13-24(16-21(32)33)3-1-23(15-20(30)31)2-4-25(17-22(34)35)14-19(29)27-7-11-37-12-8-27;/h1-17H2,(H,30,31)(H,32,33)(H,34,35);/q;+3/p-3
SMILES: C1COCCN1C(=O)CN(CCN(CCN(CC(=O)N2CCOCC2)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3]
Molecular Formula: C22H34GdN5O10
Molecular Weight: 685.8 g/mol

Gadopenamide

CAS No.: 117827-80-2

Main Products

VCID: VC0050092

Molecular Formula: C22H34GdN5O10

Molecular Weight: 685.8 g/mol

Gadopenamide - 117827-80-2

CAS No. 117827-80-2
Product Name Gadopenamide
Molecular Formula C22H34GdN5O10
Molecular Weight 685.8 g/mol
IUPAC Name 2-[bis[2-[carboxylatomethyl-(2-morpholin-4-yl-2-oxoethyl)amino]ethyl]amino]acetate;gadolinium(3+)
Standard InChI InChI=1S/C22H37N5O10.Gd/c28-18(26-5-9-36-10-6-26)13-24(16-21(32)33)3-1-23(15-20(30)31)2-4-25(17-22(34)35)14-19(29)27-7-11-37-12-8-27;/h1-17H2,(H,30,31)(H,32,33)(H,34,35);/q;+3/p-3
Standard InChIKey DUKPLGYBRQILLM-UHFFFAOYSA-K
SMILES C1COCCN1C(=O)CN(CCN(CCN(CC(=O)N2CCOCC2)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3]
Canonical SMILES C1COCCN1C(=O)CN(CCN(CCN(CC(=O)N2CCOCC2)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3]
Synonyms gadopenamide
Gd-DTPA-bismorpholide
PubChem Compound 3034033
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19